Cas no 53711-21-0 (2,5-dihydroxy-3,4,6-trimethylbenzaldehyde)
53711-21-0 structure
Product Name:2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
CAS No:53711-21-0
MF:C10H12O3
MW:180.200483322144
CID:356585
PubChem ID:15004922
Update Time:2025-09-20
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2,5-dihydroxy-3,4,6-trimethyl-
- 2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
- CHEMBL348145
- SCHEMBL21929661
- EN300-189280
- Z1511748391
- 53711-21-0
- DTXSID40566832
-
- Inchi: 1S/C10H12O3/c1-5-6(2)10(13)8(4-11)7(3)9(5)12/h4,12-13H,1-3H3
- InChI Key: PAWLKOOZXUMOIB-UHFFFAOYSA-N
- SMILES: OC1=C(C)C(C=O)=C(C(C)=C1C)O
Computed Properties
- Exact Mass: 180.07866
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D457193-2.5mg |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D457193-5mg |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 5mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D457193-25mg |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 25mg |
$ 275.00 | 2022-06-05 | ||
| Enamine | EN300-189280-0.05g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 0.05g |
$312.0 | 2023-09-18 | |
| Enamine | EN300-189280-0.1g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 0.1g |
$466.0 | 2023-09-18 | |
| Enamine | EN300-189280-0.25g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 0.25g |
$666.0 | 2023-09-18 | |
| Enamine | EN300-189280-0.5g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 0.5g |
$1046.0 | 2023-09-18 | |
| Enamine | EN300-189280-1.0g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 1.0g |
$1343.0 | 2023-07-08 | |
| Enamine | EN300-189280-2.5g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 2.5g |
$2631.0 | 2023-09-18 | |
| Enamine | EN300-189280-5.0g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 5.0g |
$3894.0 | 2023-07-08 |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
53711-21-0 (2,5-dihydroxy-3,4,6-trimethylbenzaldehyde) Related Products
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